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Compound of Interest

Compound Name: M199

Cat. No.: B15296203

An In-depth Analysis for Researchers, Scientists,
and Drug Development Professionals

Medium 199 (M199) is a classic and widely utilized cell culture medium, first developed in the
1950s for the nutritional studies of chick embryo fibroblasts.[1] Its formulation, while less
complex than some modern media, provides a defined nutritional source that has proven
invaluable for the cultivation of a wide range of cell types, particularly for non-transformed cells.
This technical guide provides a detailed overview of the composition of M199, protocols for its
preparation and use, and insights into its application in research and production, including
virology and vaccine development.

Core Composition of M199 Medium

M199 is a balanced salt solution supplemented with a variety of amino acids, vitamins, and
other essential nutrients. The exact composition can vary slightly between manufacturers and
specific formulations (e.g., with Earle's or Hanks' salts, with or without L-glutamine or phenol
red). The following tables provide a comprehensive overview of the typical components found
in a standard M199 formulation with Earle's Balanced Salt Solution (EBSS).

Table 1: Inorganic Salts

The inorganic salt composition of M199 with Earle's salts is designed to maintain physiological
pH and osmotic pressure in a COz2 environment.
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Component Concentration (mg/L)
Calcium Chloride (CaClz) (anhyd.) 200.00

Ferric Nitrate (Fe(NOs)3-9H20) 0.72

Magnesium Sulfate (MgSOa4) (anhyd.) 97.67

Potassium Chloride (KCI) 400.00

Sodium Bicarbonate (NaHCOs) 2200.00

Sodium Chloride (NaCl) 6800.00

Sodium Phosphate monobasic (NaH2PO4-H20) 140.00

Table 2: Amino Acids

M199 contains a comprehensive panel of amino acids, the building blocks of proteins, essential
for cell growth and proliferation.
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Component Concentration (mg/L)
L-Alanine 25.00
L-Arginine HCI 70.00
L-Aspartic Acid 30.00
L-Cysteine HCI-H20 0.10
L-Cystine 2HCI 26.00
L-Glutamic Acid 75.00
L-Glutamine 100.00
Glycine 50.00
L-Histidine HCI-H20 21.88
L-Hydroxyproline 10.00
L-Isoleucine 40.00
L-Leucine 60.00
L-Lysine HCI 70.00
L-Methionine 15.00
L-Phenylalanine 25.00
L-Proline 40.00
L-Serine 25.00
L-Threonine 30.00
L-Tryptophan 10.00
L-Tyrosine (Disodium Salt, Dihydrate) 57.66
L-Valine 25.00

Table 3: Vitamins
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A wide array of vitamins are included in M199 to act as cofactors and antioxidants, supporting
various cellular metabolic processes.

Component Concentration (mg/L)
p-Aminobenzoic Acid 0.05
Ascorbic Acid 0.05
D-Biotin 0.01
D-Ca-Pantothenate 0.01
Choline Chloride 0.50
Folic Acid 0.01
myo-Inositol 0.05
Menadione (Vitamin K3) 0.01
Niacin (Nicotinic Acid) 0.025
Niacinamide (Nicotinamide) 0.025
Pyridoxal HCI 0.025
Pyridoxine HCI 0.025
Riboflavin 0.01
Thiamine HCI 0.01
Vitamin A Acetate 0.10
Vitamin D2 (Calciferol) 0.10
o-Tocopherol Phosphate (Sodium Salt) 0.01

Table 4: Other Components

This category includes a carbohydrate source (D-Glucose), a pH indicator, and other essential
compounds.
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Component Concentration (mg/L)
Adenine Sulfate 10.00
Adenosine 5'-Phosphate 0.20
ATP (Disodium Salt) 1.00
Cholesterol 0.20
D-Glucose (Dextrose) 1000.00
Glutathione (Reduced) 0.05
Guanine HCI 0.30
Hypoxanthine 0.30
Phenol Red 20.00
Sodium Acetate 50.00
Thymine 0.30
Tween 80 20.00
Uracil 0.30
Xanthine 0.34

Experimental Protocols
Preparation of Liquid M199 from Powder

This protocol outlines the standard procedure for preparing 1 liter of sterile M199 medium from
its powdered form.

Materials:
e M199 powder with Earle's salts
o High-purity, cell culture grade water

e Sodium Bicarbonate (NaHCO3)
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L-Glutamine (if not already in the powder)

1IN HCl and 1N NaOH for pH adjustment

Sterile 1L graduated cylinder and storage bottle

Sterile 0.22 um membrane filter unit

Procedure:

Measure out approximately 900 mL of high-purity water into a sterile container.
o With gentle stirring, add the M199 powder to the water. Do not heat the water.
o Continue stirring until the powder is completely dissolved.

« If required by the specific formulation, add 2.2 g of Sodium Bicarbonate and/or 0.1 g of L-
Glutamine to the solution and stir until dissolved.

e Adjust the pH of the medium to 7.2-7.4 using 1N HCI or 1N NaOH. The pH will likely rise by
0.1-0.2 units during filtration.

e Add high-purity water to bring the final volume to 1 liter.
o Sterilize the medium immediately by passing it through a sterile 0.22 um membrane filter.
o Aseptically dispense the sterile medium into a sterile storage bottle.

o Store the prepared medium at 2-8°C, protected from light.
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Preparation of Liquid M199 from Powder
High-Purity Water

Dissolve Powder

Add Supplements
(NaHCOs, L-Glutamine)

Adjust pH t0 7.2-7.4

M199 Powder

Adjust to Final Volume Sterile Filtration (0.22 pum)

__
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HUVEC Subculturing Workflow

Confluent HUVEC Culture

Wash with PBS

l

Trypsinize to Detach Cells

l

Neutralize Trypsin with
Complete M199 Medium

:

Centrifuge and Resuspend

l

Seed into New
Gelatin-Coated Flasks

Incubate at 37°C, 5% CO2
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Simplified Insulin Signaling Pathway in Adipocytes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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